N-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(3-cyclopropyl-5-oxo-4-phenyl-1,2,4-triazol-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C20H18N6O2S/c27-19(14-8-9-16-17(12-14)24-29-23-16)21-10-11-25-20(28)26(15-4-2-1-3-5-15)18(22-25)13-6-7-13/h1-5,8-9,12-13H,6-7,10-11H2,(H,21,27)
• InChI Key: DBCSWHBEZDANBD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)N2C3=CC=CC=C3)CCNC(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C20H18N6O2S
• Molecular Weight: 406.5 g/mol

Description

N-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound belongs to a class of molecules that are synthesized through advanced organic synthesis techniques, including microwave-assisted synthesis. This method has been employed to create hybrid molecules containing significant pharmacophores like penicillanic acid or cephalosporanic acid moieties, which are crucial in developing antimicrobial agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013). Moreover, the synthesis of related heterocyclic compounds, characterized by spectroscopic techniques, underscores the compound's role in generating novel chemical entities with potential biological activities (Patel & Patel, 2015).

Biological Activities and Anticancer Potential

Significant research has been conducted to evaluate the biological activities of molecules containing similar structures. For instance, studies have shown that certain derivatives exhibit promising antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activities against various fungi (Patel, Patel, & Shah, 2015). This highlights the potential of such compounds in addressing microbial resistance. Additionally, certain compounds within this class have been found to possess potent anticancer activities. Specifically, derivatives have shown efficacy against cancer cell lines such as HepG-2, indicating their potential as anticancer agents (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Potential as GyrB Inhibitors

Further exploration into the therapeutic applications of related compounds has led to the identification of novel Mycobacterium tuberculosis GyrB inhibitors. This research points to the potential of utilizing such molecules in developing new treatments for tuberculosis, a significant global health challenge (Jeankumar et al., 2013).